5-(4-Tert-butylphenoxy)-1-methyl-3-nitro-1,2,4-triazole
Description
Cmpd 339509 is an inhibitor of DprE1, an epimerase required for cell wall biosynthesis.
properties
CAS RN |
461431-74-3 |
|---|---|
Product Name |
5-(4-Tert-butylphenoxy)-1-methyl-3-nitro-1,2,4-triazole |
Molecular Formula |
C13H16N4O3 |
Molecular Weight |
276.29 g/mol |
IUPAC Name |
5-(4-tert-butylphenoxy)-1-methyl-3-nitro-1,2,4-triazole |
InChI |
InChI=1S/C13H16N4O3/c1-13(2,3)9-5-7-10(8-6-9)20-12-14-11(17(18)19)15-16(12)4/h5-8H,1-4H3 |
InChI Key |
HJDFBULFYOIQIU-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)OC2=NC(=NN2C)[N+](=O)[O-] |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OC2=NC(=NN2C)[N+](=O)[O-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Cmpd 339509; Cmpd-339509; Cmpd339509; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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